Cas no 1545461-31-1 (1H-Pyrazole, 3-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl-)

• Product Name: 1H-Pyrazole, 3-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl-
• CAS No: 1545461-31-1
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 5284213
• Update Time: 2025-10-29

1H-Pyrazole, 3-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl-

• Inchi： 1S/C9H13ClN2/c1-12-5-2-8(11-12)6-9(7-10)3-4-9/h2,5H,3-4,6-7H2,1H3
• InChI Key： OMQIFYHXVCDWAW-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(CC2(CCl)CC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1H-Pyrazole, 3-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl-

Compound CAS No. 1545461-31-1: 1H-Pyrazole, 3-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl-

The compound with CAS No. 1545461-31-1, commonly referred to as 1H-Pyrazole, 3-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl-, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are heterocyclic aromatic compounds containing two nitrogen atoms in the five-membered ring structure. The presence of a chloromethylcyclopropyl group at the third position and a methyl group at the first position imparts unique chemical properties to this compound, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery and development. The structural flexibility of pyrazoles allows for the incorporation of various substituents, enabling the creation of molecules with diverse biological activities. For instance, pyrazole-based compounds have been explored for their anti-inflammatory, antitumor, and antimicrobial properties. In the case of CAS No. 1545461-31-1, the chloromethylcyclopropyl group introduces additional functional diversity, potentially enhancing its bioavailability and pharmacokinetic properties.

The synthesis of CAS No. 1545461-31-1 involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed methodologies such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution to construct the complex structure of this compound. The use of advanced catalysts has not only improved the yield but also ensured the formation of high-purity product, which is crucial for its application in sensitive chemical processes.

In terms of applications, pyrazole derivatives like CAS No. 1545461-31-1 are being extensively studied for their role in electronic materials and optoelectronic devices. The conjugated π-system in pyrazoles contributes to their excellent electronic properties, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent advancements in materials science have demonstrated that incorporating cyclopropyl groups into pyrazole frameworks can enhance the stability and efficiency of these devices.

The chemical stability of CAS No. 1545461-31-1 is another factor that makes it attractive for industrial applications. Its resistance to thermal degradation and chemical reactivity under specific conditions ensures its suitability for use in high-performance materials and advanced chemical systems. Moreover, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and coordination chemistry.

From an environmental perspective, researchers are increasingly focusing on the sustainability aspects of synthesizing CAS No. 154546